Cas no 143347-30-2 (2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1))
143347-30-2 structure
Product Name:2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1)
CAS No:143347-30-2
MF:C11H19NO4
MW:229.27286362648
CID:192809
PubChem ID:3072566
Update Time:2025-04-19
2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1)
- N-methyl-N-prop-2-ynylpentan-2-amine,oxalic acid
- N-(2-Pentyl)-N-methylpropargylamine oxalate
- N-methyl-N-prop-2-yn-1-ylpentan-2-amine ethanedioate
- 143347-30-2
- N-Methyl-N-2-propynyl-2-pentanamine ethanedioate (1:1)
- DTXSID30931833
- Oxalic acid--N-methyl-N-(prop-2-yn-1-yl)pentan-2-amine (1/1)
- N-methyl-N-prop-2-ynylpentan-2-amine;oxalic acid
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- Inchi: 1S/C9H17N.C2H2O4/c1-5-7-9(3)10(4)8-6-2;3-1(4)2(5)6/h2,9H,5,7-8H2,1,3-4H3;(H,3,4)(H,5,6)
- InChI Key: DSWZXDHSUJGKGK-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N(C)(CC#C)C(C)CCC
Computed Properties
- Exact Mass: 229.13147
- Monoisotopic Mass: 229.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 176.5°Cat760mmHg
- Flash Point: 53.1°C
- PSA: 77.84
2-Pentanamine, N-methyl-N-2-propynyl-, ethanedioate (1:1) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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